Cas no 754-91-6 (Perfluorooctanesulfonamide)

• Product Name: Perfluorooctanesulfonamide
• CAS No: 754-91-6
• MF: C₈H₂F₁₇NO₂S
• MW: 499.144840717316
• MDL: MFCD03094345
• CID: 39753
• PubChem ID: 69785
• Update Time: 2025-11-01

Perfluorooctanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctane-1-sulfonamide
• FC-99
• Perfluorooctylsulfoamide
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-1-octanesulfonamid ai3-29759
• perfluoroctylsulfonamide
• PERFLUOROOCTANESULPHONAMIDE
• PERFLUOROOCTANSULFONAMIDE
• N-Ethyl-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-1- octanesulfonamide
• heptadecafluorooctanesulphonamide
• PERFLUOROOCCTANESULFONAMIDE
• Perfluorooctane sulfonamide
• Perfluorooctanesulfo​namide
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-octane-1-sulfonamide
• Perfluorooctanesulfonamide
• PFOSA
• Perfluorooctanesulfonic acid amide
• 80AM718FML
• 1-Octanesulfonamide, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-
• Perfluorooctanesulfonamide, 95%
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-1-octanesulfonamide
• C8H2F17NO2S
• Deethylsulfluram
• FOSA perfluorooctane sulfonamide
• A838431
• AI3-29759
• Q7168162
• W-104393
• CHEBI:138089
• PFOSA perfluorooctanesulfonamide
• MFCD03094345
• CHEMBL1087375
• NCGC00164450-02
• EINECS 212-046-0
• AKOS015897505
• perfluorooctane sulfonamide, n=8
• AS-15244
• Tox21_300412
• DESFA
• NCGC00254527-01
• DTXSID3038939
• FOSA
• 754-91-6
• perfluorooctane sulphonamide
• ADORIDAQIIRSBL-UHFFFAOYSA-N
• NCGC00164450-01
• Perfluorooctanesulfo?namide
• CAS-754-91-6
• UNII-80AM718FML
• DTXCID1018939
• F20445
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecakis(fluoranyl)octane-1-sulfonamide
• HSDB 8039
• heptadecafluorooctane-1-sulfonamide
• CS-0208534
• NS00010967
• AI 3-29759
• AMY7159
• perfluorooctanesulfonamide, AldrichCPR
• ETHYL2-[(ETHOXYCARBONYL)THIO]ACETATE
• FT-0632897
• SCHEMBL828147
• DB-008667
• 212-046-0
• FP102744

• MDL： MFCD03094345
• Inchi： 1S/C8H2F17NO2S/c9-1(10,3(13,14)5(17,18)7(21,22)23)2(11,12)4(15,16)6(19,20)8(24,25)29(26,27)28/h(H2,26,27,28)
• InChI Key： RRRXPPIDPYTNJG-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 498.95300
• Monoisotopic Mass: 498.953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 68.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Clear liquid
• Density: 1.7595 (estimate)
• Melting Point: 144-148°C
• Boiling Point: 227.2°C at 760 mmHg
• Flash Point: 91.2 °C
• Refractive Index: 1.309
• PSA: 68.54000
• LogP: 6.02290

Perfluorooctanesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H413
• Warning Statement： P273; P501
• Hazard Category Code： 53
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl sulfonic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Perfluorooctanesulfonamide

Comprehensive Analysis of Perfluorooctanesulfonamide (CAS No. 754-91-6): Properties, Applications, and Environmental Impact

Perfluorooctanesulfonamide (CAS No. 754-91-6), often abbreviated as PFOSA, is a fluorinated organic compound belonging to the broader class of per- and polyfluoroalkyl substances (PFAS). This synthetic chemical has garnered significant attention due to its unique properties, including high thermal stability, chemical resistance, and surfactant capabilities. As a precursor to other PFAS compounds, it plays a pivotal role in industrial applications but has also raised concerns regarding environmental persistence and potential health effects.

The molecular structure of Perfluorooctanesulfonamide features a fully fluorinated carbon chain (C8) bonded to a sulfonamide group, which contributes to its hydrophobic and lipophobic characteristics. These properties make it valuable in industries such as textiles (e.g., stain-resistant fabrics), coatings (e.g., water-repellent surfaces), and firefighting foams. However, its stability—once considered an advantage—has led to its classification as a persistent organic pollutant (POP) under the Stockholm Convention, prompting global regulatory scrutiny.

Recent studies highlight the environmental ubiquity of PFOSA and its degradation products, particularly perfluorooctanesulfonic acid (PFOS). Researchers have detected these compounds in water systems, soil, and even biological tissues, raising questions about bioaccumulation and ecotoxicology. Public interest has surged around keywords like "PFAS contamination in drinking water" and "health risks of forever chemicals," reflecting growing awareness of the long-term implications of PFAS exposure.

From a regulatory standpoint, Perfluorooctanesulfonamide is subject to stringent controls in regions like the European Union and North America. The U.S. Environmental Protection Agency (EPA) includes it in its PFAS Action Plan, focusing on monitoring and remediation strategies. Meanwhile, industries are actively seeking PFAS-free alternatives, driven by both compliance requirements and consumer demand for sustainable chemistry solutions.

Analytical techniques for detecting PFOSA include liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS), which offer high sensitivity for trace-level quantification. These methods are critical for environmental monitoring and compliance testing, addressing search trends such as "how to test for PFAS in water" and "PFAS lab analysis methods."

Innovations in green chemistry are reshaping the conversation around Perfluorooctanesulfonamide. Breakthroughs in biodegradable surfactants and fluorine-free polymers aim to replicate its functional benefits without environmental drawbacks. This aligns with the rising popularity of search terms like "eco-friendly alternatives to PFAS" and "circular economy in chemical manufacturing."

In summary, while Perfluorooctanesulfonamide (CAS No. 754-91-6) remains a technically valuable compound, its legacy as a persistent environmental contaminant underscores the need for balanced innovation. Future research will likely focus on degradation pathways, risk assessment models, and the development of safer substitutes—topics increasingly queried by professionals and the public alike.